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Compound of Interest

Compound Name: 1-Aminopiperidin-2-one

Cat. No.: B1281985 Get Quote

Technical Guide: 1-Aminopiperidin-2-one
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a concise summary of the fundamental identification properties of 1-
Aminopiperidin-2-one. Due to a notable scarcity of in-depth technical and experimental data

in publicly accessible scientific literature, this guide is focused on delivering the core

nomenclature and registration information for this chemical compound. Further research is

required to elucidate its synthesis, reactivity, and biological activity.

Chemical Identification
The compound 1-Aminopiperidin-2-one is a heterocyclic organic molecule. Its core structure

consists of a piperidin-2-one ring, which is a six-membered lactam, with an amino group

substituted at the nitrogen atom (position 1).
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Property Value

IUPAC Name 1-aminopiperidin-2-one[1]

CAS Number 31967-09-6[1]

Molecular Formula C5H10N2O[1]

Molecular Weight 114.15 g/mol [1]

Structural Information
A 2D representation of the chemical structure for 1-Aminopiperidin-2-one is provided below.

Figure 1: Chemical structure of 1-Aminopiperidin-2-one.

Data Availability
A comprehensive search of scientific databases and literature reveals a significant lack of

detailed experimental data for 1-Aminopiperidin-2-one. Information regarding its synthesis,

physical and chemical properties, spectroscopic data, and biological activity is not readily

available. The search results frequently yielded information on related but distinct isomers,

such as 3-aminopiperidin-2-one and 4- and 5-aminopiperidin-2-ones, indicating that research

has been more focused on these structural analogs.

Conclusion
While the fundamental identifiers for 1-Aminopiperidin-2-one, its IUPAC name and CAS

number, are established, there is a clear gap in the scientific literature regarding its detailed

characterization and potential applications. This presents an opportunity for novel research to

explore the synthesis and properties of this compound, which could be of interest to the fields

of medicinal chemistry and materials science. Researchers are encouraged to investigate this

molecule to expand the current body of knowledge.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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